Cas no 113271-90-2 (ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate)
113271-90-2 structure
Product Name:ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate
CAS No:113271-90-2
MF:C19H15ClN2O2
MW:338.787603616714
CID:2610309
PubChem ID:13764939
Update Time:2025-04-21
ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate
- DTXSID10548827
- 113271-90-2
- (4,6-diphenyl)-5-ethoxycarbonyl-2-chloropyrimidine
-
- Inchi: 1S/C19H15ClN2O2/c1-2-24-18(23)15-16(13-9-5-3-6-10-13)21-19(20)22-17(15)14-11-7-4-8-12-14/h3-12H,2H2,1H3
- InChI Key: VAASQSZNUJRHFT-UHFFFAOYSA-N
- SMILES: ClC1=NC(C2C=CC=CC=2)=C(C(=O)OCC)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 338.0822054Da
- Monoisotopic Mass: 338.0822054Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 52.1Ų
ethyl 2-chloro-4,6-diphenylpyrimidine-5-carboxylate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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